3-Chloro-5-cyanobenzoyl chloride
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Description
3-Chloro-5-cyanobenzoyl chloride is an aromatic benzoyl chloride derivative featuring a chlorine atom at the 3-position and a cyano group (-CN) at the 5-position on the benzene ring. Benzoyl chlorides are highly reactive acylating agents widely used in organic synthesis, pharmaceuticals, and agrochemicals. The electron-withdrawing substituents (Cl and -CN) enhance the electrophilicity of the carbonyl carbon, making it a potent reagent for introducing benzoyl groups into target molecules.
Properties
Molecular Formula |
C8H3Cl2NO |
|---|---|
Molecular Weight |
200.02 g/mol |
IUPAC Name |
3-chloro-5-cyanobenzoyl chloride |
InChI |
InChI=1S/C8H3Cl2NO/c9-7-2-5(4-11)1-6(3-7)8(10)12/h1-3H |
InChI Key |
YWIPSYPWKZNEDJ-UHFFFAOYSA-N |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)Cl)Cl)C#N |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Group Analysis
The reactivity, stability, and applications of benzoyl chloride derivatives are heavily influenced by substituents. Below is a comparison with key analogs:
Table 1: Structural and Functional Comparison
| Compound Name | Substituents (Positions) | Functional Groups | Molecular Weight (g/mol) | CAS Number |
|---|---|---|---|---|
| 3-Chloro-5-cyanobenzoyl chloride* | Cl (3), -CN (5) | Benzoyl chloride | ~175.99 (calculated) | N/A (inferred) |
| 3-Chloro-5-(trifluoromethyl)benzoyl chloride | Cl (3), -CF₃ (5) | Benzoyl chloride | ~232.57 (calculated) | 886496-83-9 |
| 4-Amino-3-chloro-5-(trifluoromethyl)benzoyl chloride | Cl (3), -CF₃ (5), -NH₂ (4) | Benzoyl chloride, amine | ~247.60 (calculated) | N/A |
| 3-Chlorobenzaldehyde | Cl (3) | Aldehyde | 140.57 | 587-04-2 |
| 3-Chloro-5-hydroxybenzaldehyde | Cl (3), -OH (5) | Aldehyde, hydroxyl | 156.57 | 1829-33-0 |
*Calculated molecular weight assumes formula C₈H₃Cl₂NO.
Key Observations:
- Amino Group Influence: The amino (-NH₂) group in 4-Amino-3-chloro-5-(trifluoromethyl)benzoyl chloride introduces basicity, which may enhance solubility in polar solvents and expand its utility in pharmaceutical intermediates .
- Functional Group Differences : 3-Chlorobenzaldehyde and 3-Chloro-5-hydroxybenzaldehyde lack the reactive benzoyl chloride group, making them less suited for acylation but useful in aldehyde-specific reactions (e.g., condensations) .
Notes:
- The absence of hazard data for 3-Chloro-5-(trifluoromethyl)benzoyl chloride contrasts with the detailed safety protocols for 3-Chlorobenzaldehyde, underscoring the need for caution when handling benzoyl chlorides .
- The hydroxyl group in 3-Chloro-5-hydroxybenzaldehyde may reduce volatility and reactivity compared to chloride-containing analogs .
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